Cas no 890605-78-4 ((2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide)

• Product Name: (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• CAS No: 890605-78-4
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5439298
• Update Time: 2025-05-24

(2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide

• Inchi： 1S/C15H16N2O4S/c1-2-12-5-6-13(21-12)7-10-15(18)17-11-3-8-14(9-4-11)22(16,19)20/h3-10H,2H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key： GCVBEXZJQXFKFE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C=CC1=CC=C(CC)O1

Additional information on (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide

Chemical Profile of (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS No. 890605-78-4)

The compound (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide, identified by its CAS number 890605-78-4, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 5-ethylfuran-2-yl and 4-sulfamoylphenyl moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry, with a particular emphasis on molecules that exhibit both biological activity and favorable pharmacokinetic profiles. The (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide structure, with its conjugated system and functional groups, aligns well with these criteria. The compound's ability to interact with biological targets in a specific manner makes it an attractive scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. The 4-sulfamoylphenyl group is particularly noteworthy, as sulfonamide derivatives have long been recognized for their therapeutic potential. Research has shown that sulfonamides can act as inhibitors of various enzymes and receptors, making them valuable in the treatment of conditions such as diabetes, infections, and autoimmune diseases. The incorporation of this moiety into the (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide structure may enhance its binding affinity to target proteins, thereby improving its efficacy.

Additionally, the 5-ethylfuran-2-yl component contributes to the compound's overall complexity and functionality. Furan derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in bioactive molecules. The ethyl substituent at the 5-position introduces additional electronic properties that can influence the compound's reactivity and interactions with biological systems. This combination of features makes the (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide a fascinating subject for further study.

Current research in the field of drug discovery increasingly emphasizes the importance of molecular diversity and structural novelty. The unique architecture of the (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide molecule positions it as a valuable candidate for exploring new therapeutic avenues. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound against a wide range of targets. This approach has already led to significant discoveries in related areas, suggesting that similar strategies may yield promising results with this molecule.

The synthesis of complex organic molecules like the (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide is another critical aspect that underscores its importance in pharmaceutical research. Advanced synthetic methodologies have enabled chemists to construct intricate structures with high precision, allowing for detailed studies of their chemical properties. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been instrumental in developing efficient synthetic routes to this class of compounds. These advancements not only facilitate the production of novel molecules but also enhance our understanding of their reactivity and function.

In conclusion, the compound (2E)-3-(5-ethylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS No. 890605-78-4) represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features, combined with its potential biological activity, make it a compelling candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.